Cas no 477334-44-4 (3-(4-Fluorophenyl)sulfanyl-1-(4-methoxyphenyl)-1-propanone)

• Product Name: 3-(4-Fluorophenyl)sulfanyl-1-(4-methoxyphenyl)-1-propanone
• CAS No: 477334-44-4
• MF: C₁₆H₁₅FO₂S
• MW: 290.352506875992
• CID: 3028439
• PubChem ID: 5197889
• Update Time: 2025-06-25

3-(4-Fluorophenyl)sulfanyl-1-(4-methoxyphenyl)-1-propanone Chemical and Physical Properties

Names and Identifiers

• 3-[(4-FLUOROPHENYL)SULFANYL]-1-(4-METHOXYPHENYL)-1-PROPANONE
• 3-[(4-fluorophenyl)sulfanyl]-1-(4-methoxyphenyl)propan-1-one
• 477334-44-4
• 3-((4-FLUOROPHENYL)THIO)-1-(4-METHOXYPHENYL)-1-PROPANONE
• 650-929-6
• 3-(4-fluorophenyl)sulfanyl-1-(4-methoxyphenyl)propan-1-one
• DTXSID501200917
• 3-[(4-Fluorophenyl)thio]-1-(4-methoxyphenyl)-1-propanone
• AKOS005108440
• 3-((4-Fluorophenyl)thio)-1-(4-methoxyphenyl)propan-1-one
• JS-2577
• 3-(4-Fluorophenyl)sulfanyl-1-(4-methoxyphenyl)-1-propanone

• Inchi： 1S/C16H15FO2S/c1-19-14-6-2-12(3-7-14)16(18)10-11-20-15-8-4-13(17)5-9-15/h2-9H,10-11H2,1H3
• InChI Key： WNLVFMRPOMKBPE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CCC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 290.07767905Da
• Monoisotopic Mass: 290.07767905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-(4-Fluorophenyl)sulfanyl-1-(4-methoxyphenyl)-1-propanone

3-(4-Fluorophenyl)sulfanyl-1-(4-methoxyphenyl)-1-propanone: A Comprehensive Overview

The compound 3-(4-Fluorophenyl)sulfanyl-1-(4-methoxyphenyl)-1-propanone, identified by the CAS number 477334-44-4, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a sulfanyl group attached to a fluorophenyl moiety and a methoxyphenyl group connected via a propanone backbone. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 3-(4-Fluorophenyl)sulfanyl-1-(4-methoxyphenyl)-1-propanone in drug discovery and development. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of medicinal chemistry. The presence of the methoxy group at the para position on the phenyl ring enhances the molecule's solubility and bioavailability, making it an attractive candidate for pharmacological applications. Furthermore, the fluorine atom in the fluorophenyl group contributes to the compound's stability and lipophilicity, which are critical factors in drug design.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of 3-(4-fluorophenyl)thiopropanal with 4-methoxyacetophenone under specific conditions to form the desired product. The optimization of these reaction conditions has been a focal point of recent research, with scientists aiming to improve yield and purity while minimizing environmental impact.

The structural features of 3-(4-Fluorophenyl)sulfanyl-1-(4-methoxyphenyl)-1-propanone also make it a valuable tool in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts for organic transformations. For instance, studies have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are pivotal in synthesizing complex organic molecules.

Beyond its chemical applications, this compound has also found relevance in analytical chemistry. Its distinct spectroscopic properties make it an ideal reference material for calibrating instruments used in UV-vis spectroscopy and nuclear magnetic resonance (NMR) analysis. The compound's well-defined absorption bands and resonance signals provide researchers with reliable benchmarks for identifying similar structures.

From an environmental standpoint, understanding the degradation pathways of 3-(4-Fluorophenyl)sulfanyl-1-(4-methoxyphenyl)-1-propanone is crucial for assessing its ecological impact. Recent investigations have revealed that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the sulfur-containing bond. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In summary, 3-(4-Fluorophenyl)sulfanyl-1-(4-methoxyphenyl)-1-propanone stands out as a versatile compound with multifaceted applications across various disciplines. Its unique structure, combined with advancements in synthetic methodologies and analytical techniques, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific innovation and industrial progress.